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Introduction
The quinolin-2(1H)-one, or 2-quinolone, framework is a privileged scaffold in medicinal

chemistry, forming the core of numerous natural products and synthetic molecules with a wide

array of biological activities, including anticancer and anti-Alzheimer's properties.[1][2] A critical

chemical feature of this system is its existence in a dynamic equilibrium between two

tautomeric forms: the lactam (keto) and the lactim (enol) form.[1] This phenomenon, a type of

protonotropy known as lactam-lactim tautomerism, involves the migration of a proton between

the nitrogen and oxygen atoms.[3]

Understanding the principles that govern this equilibrium is paramount for drug development.

The predominant tautomer under physiological conditions dictates the molecule's three-

dimensional shape, hydrogen-bonding capabilities, and overall electronic properties.[4]

Consequently, different tautomers can exhibit vastly different physicochemical properties,

biological activities, and metabolic fates, directly influencing a drug candidate's interaction with

its biological target.[3][5] This guide provides a comprehensive technical overview of the

tautomerism in quinolin-2(1H)-one systems, supported by quantitative data, detailed

experimental protocols, and logical diagrams to aid in the rational design of novel therapeutics.
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The interconversion between the two primary tautomers is a rapid equilibrium process.[1] In

nearly all environments, including the solid state and in non-polar to polar solvents, the

equilibrium heavily favors the thermodynamically more stable quinolin-2(1H)-one (lactam) form.

[1][3]

Lactam (Keto) Form: Named quinolin-2(1H)-one or 2-quinolone, this tautomer contains a

cyclic amide functional group. Its stability is attributed to the strength of the amide bond and

its capacity for strong intermolecular hydrogen bonding.[1][3]

Lactim (Enol) Form: Named 2-hydroxyquinoline, this tautomer features a hydroxyl (-OH)

group at the C2 position. While less stable in solution and the solid state, it possesses a

higher degree of aromaticity in the heterocyclic ring and can be observed in the gas phase.

[1][5]
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Experimental Analysis

Computational Analysis

Data Interpretation

Sample Preparation
(Solutions in various solvents, solid mull/pellet)

UV-Vis Spectroscopy NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy X-ray Crystallography

(Solid State Only)

Correlate Experimental & Theoretical Data

In Silico Structure Building
(Lactam & Lactim forms)

DFT Calculations
(e.g., B3LYP/6-311++G(d,p))

Geometry Optimization &
Relative Energy Calculation (ΔG)

Predict Spectra
(NMR, IR)

Determine Dominant Tautomer
& Calculate Equilibrium Constant (KT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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